Cas no 61568-01-2 (Benzene, 1-chloro-3-[(4-methoxyphenyl)thio]-)

• Product Name: Benzene, 1-chloro-3-[(4-methoxyphenyl)thio]-
• CAS No: 61568-01-2
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• CID: 474522
• PubChem ID: 71394549
• Update Time: 2025-04-19

Benzene, 1-chloro-3-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-[(4-methoxyphenyl)thio]-
• 1-chloro-3-(4-methoxyphenyl)sulfanylbenzene
• 1-Chloro-3-[(4-methoxyphenyl)sulfanyl]benzene
• 61568-01-2
• DTXSID90816233

• Inchi： 1S/C13H11ClOS/c1-15-11-5-7-12(8-6-11)16-13-4-2-3-10(14)9-13/h2-9H,1H3
• InChI Key： SGUURYOGMDNQJB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 250.02203
• Monoisotopic Mass: 250.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23